Cas no 25678-11-9 (m-Tolyl-alpha-glucoside)
m-Tolyl-alpha-glucoside structure
Product Name:m-Tolyl-alpha-glucoside
CAS No:25678-11-9
MF:C13H18O6
MW:270.278424739838
CID:265908
Update Time:2023-08-03
m-Tolyl-alpha-glucoside Chemical and Physical Properties
Names and Identifiers
-
- a-D-Glucopyranoside,3-methylphenyl
- m-Tolyl-alpha-glucoside
- 3-Methylphenyl-alpha-D-glucopyranoside
- Glucopyranoside, 1-m-tolyl-, alpha-D-
- alpha-D-Glucopyranoside, 3-methylphenyl-
- 3-Methylphenyl hexopyranoside
-
- Inchi: 1S/C13H18O6/c1-7-3-2-4-8(5-7)18-13-12(17)11(16)10(15)9(6-14)19-13/h2-5,9-17H,6H2,1H3/t9-,10-,11+,12-,13+/m1/s1
- InChI Key: QCLIKCCGRQFFHT-LBELIVKGSA-N
- SMILES: O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 270.11
- Monoisotopic Mass: 270.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 99.4
Experimental Properties
- Density: 1.401
- Boiling Point: 496.2°Cat760mmHg
- Flash Point: 253.9°C
- Refractive Index: 1.609
m-Tolyl-alpha-glucoside Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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